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Compound of Interest

Compound Name: Strontium

Cat. No.: B1235701

For researchers, scientists, and drug development professionals, the proper handling of
chemical reagents is paramount to ensuring a safe and compliant operational environment.
This guide provides essential, immediate safety and logistical information for handling
strontium, including personal protective equipment (PPE), step-by-step operational plans, and
disposal guidelines.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is the first line of defense against chemical exposure. The
following table summarizes the recommended PPE for handling strontium, categorized by the
type of operation.
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. . Hand Body Respiratory
Operation Eye Protection . . .
Protection Protection Protection
NIOSH/MSHA
Chemical splash- Fully-buttoned approved
Weighing and proof goggles or o lab coat, flame- respirator with a
_ Rubber or nitrile ) ]
transferring safety glasses retardant dust cartridge if
: L . gloves.[1][2][4] : :
solids with side-shields. protective work not handled in a
[1112][3] clothing.[1][2] fume hood.[1][2]
[3]
Work within a
] Chemical splash o Chemical- properly
Preparing Rubber or nitrile ) T
) goggles and a resistant apron functioning
solutions gloves.[1][2][4]

face shield.[2][4]

or lab coat.[2]

chemical fume
hood.[2]

Cleaning spills

Chemical splash
goggles and a
face shield.[2][4]

Rubber, nitrile,
butyl, neoprene,
polyvinyl chloride
(PVC), or Viton
gloves.[2]

Chemical-
resistant suit or

apron.[2]

A NIOSH/MSHA
approved
respirator may
be necessary
depending on the
spill size and
airborne

concentration.[2]

[3]

Firefighting

Full face, self-
contained
breathing
apparatus.[1][5]

Flame-retardant
protective work
clothing.[1]

Full protective
clothing to
prevent contact
with skin and
eyes.[1][5]

Full face, self-
contained
breathing
apparatus.[1][5]

Operational Plan: From Receipt to Disposal

A systematic approach to handling strontium minimizes risks. The following workflow details

the key steps from receiving the chemical to its disposal.

© 2025 BenchChem. All rights reserved.

2/5

Tech Support


https://www.espimetals.com/index.php/msds/280-Strontium
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_Strontium_Hydrate.pdf
https://sds.mcmaster.ca/Strontium.pdf
https://www.espimetals.com/index.php/msds/280-Strontium
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_Strontium_Hydrate.pdf
https://prochemonline.com/wp-content/uploads/2021/06/3373.StrontiumOxide-1.pdf
https://www.espimetals.com/index.php/msds/280-Strontium
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_Strontium_Hydrate.pdf
https://www.espimetals.com/index.php/msds/280-Strontium
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_Strontium_Hydrate.pdf
https://sds.mcmaster.ca/Strontium.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_Strontium_Hydrate.pdf
https://prochemonline.com/wp-content/uploads/2021/06/3373.StrontiumOxide-1.pdf
https://www.espimetals.com/index.php/msds/280-Strontium
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_Strontium_Hydrate.pdf
https://prochemonline.com/wp-content/uploads/2021/06/3373.StrontiumOxide-1.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_Strontium_Hydrate.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_Strontium_Hydrate.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_Strontium_Hydrate.pdf
https://prochemonline.com/wp-content/uploads/2021/06/3373.StrontiumOxide-1.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_Strontium_Hydrate.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_Strontium_Hydrate.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_Strontium_Hydrate.pdf
https://sds.mcmaster.ca/Strontium.pdf
https://www.espimetals.com/index.php/msds/280-Strontium
https://www.fishersci.com/store/msds?partNumber=AA3578914&productDescription=STRON+GRAN+19MMANDDWN+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.espimetals.com/index.php/msds/280-Strontium
https://www.espimetals.com/index.php/msds/280-Strontium
https://www.fishersci.com/store/msds?partNumber=AA3578914&productDescription=STRON+GRAN+19MMANDDWN+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.espimetals.com/index.php/msds/280-Strontium
https://www.fishersci.com/store/msds?partNumber=AA3578914&productDescription=STRON+GRAN+19MMANDDWN+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1235701?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1235701?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Receipt and Storage

Receive Shipment

Y

[ Inspect Container for Damage ]

Store in Tightly-Sealed Container under Inert Gas (Argon) or Mineral Oil

Handliniyand Use

[Prepare Work Area in a Controlled, Enclosed Process (e.g., Glovebox)]

Don Appropriate PPE

Y

[ Handle Under Dry Protective Gas (Argon) j

Y

Use in Experiment

Post-Experiment angl Spill Cleanup

Y

[ Decontaminate Work Area ]
Waste Disposal

\ \

[ Doff and Dispose of Contaminated PPE j [ Collect Waste in a Labeled, Closed Containerj
Y Y
[ Wash Hands Thoroughly j [ Segregate Non-Radioactive and Radioactive Waste j
Y
[Dispose According to Local, State, and Federal Regulations]
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Start: Assess Strontium Handling Task

Tagk Assessment
\ y A4 \
[ Handling Solid Strontium? j [Preparing or Handling a Solution?j [ Cleaning a Spill? j [ Potential for Fire? j
Yes Yes Yes Yes

PPE Requirements

A4

Splash Goggles & Face Shield Splash Goggles & Face Shield
Rubber/Nitrile Gloves Chemical-Resistant Gloves Full Face SCBA
Chemical-Resistant Apron Chemical-Resistant Suit Full Protective Clothing
Work in Fume Hood Respirator (as needed)

Goggles/Side-Shields

Rubber/Nitrile Gloves
Lab Coat
Respirator (if not in hood)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1235701#personal-protective-equipment-for-
handling-strontium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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